N-(1-benzyl-4-piperidinyl)-N-(4-fluorophenyl)amine

• IUPAC Name: 1-benzyl-N-(4-fluorophenyl)piperidin-4-amine
• InChI: InChI=1S/C18H21FN2/c19-16-6-8-17(9-7-16)20-18-10-12-21(13-11-18)14-15-4-2-1-3-5-15/h1-9,18,20H,10-14H2
• InChI Key: GCHCRHBAGFHFMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC=C(C=C2)F)CC3=CC=CC=C3
• Molecular Formula: C18H21FN2
• DSSTOX Substance ID: DTXSID101037061
• Molecular Weight: 284.4 g/mol
• CAS RN: 131587-27-4

Description

N-(1-benzyl-4-piperidinyl)-N-(4-fluorophenyl)amine, also known as 4-Fluoro-N-benzylpiperidine, is a synthetic compound that has been studied for its potential uses in various scientific research applications. 4-Fluoro-N-benzylpiperidine is a fluorinated piperidine derivative, a type of molecule that has been of interest in the scientific community due to its potential applications in medicinal chemistry and drug development. This compound has been studied in recent years due to its potential uses as a ligand in drug development, as a catalyst in organic synthesis, and as a potential therapeutic agent for various diseases.

Scientific Research Applications

Synthetic Opioids

. Synthetic opioids are used in medical practice for their analgesic properties, but they also have a high potential for abuse and addiction.

Flame Retardancy

This compound has been used to improve the flame retardancy of epoxy resin (EP). . .

Dielectric Properties

. This indicates the potential applications of BFPPO-modified EP thermosets in the field of advanced electronic materials.

Liquid Chromatography and Electrochemical Detection

. .

Heat Release Rate

. This is beneficial in applications where heat management is critical.

Free Radical Scavenging

. This property can be useful in various applications where free radical scavenging is desired.

Mechanism of Action

Target of Action

The compound 1-benzyl-N-(4-fluorophenyl)piperidin-4-amine is a synthetic opioid, which is a part of the Fentanyl analogues . The primary targets of opioids are the opioid receptors, which are a group of inhibitory G protein-coupled receptors with opioids as ligands .

Mode of Action

The compound interacts with its targets, the opioid receptors, by binding to them. This binding can inhibit the release of neurotransmitters, leading to changes in the perception of pain in the body .

Biochemical Pathways

The metabolism of new fentanyl analogs, such as this compound, can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation . Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation .

Pharmacokinetics

Based on the known pharmacokinetics of fentanyl and its analogs, it can be inferred that this compound may have similar properties .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its interaction with the opioid receptors. This interaction can lead to analgesic effects due to the inhibition of neurotransmitter release . It can also lead to adverse effects, including addiction and potentially severe adverse effects including coma and death .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. These can include the pH of the environment, the presence of other substances, and the temperature . .

Synthesis routes and methods I

Procedure details

Benzylpiperidone (2 g), dissolved in toluene (10 cc), is stirred under argon for 48 hours at room temperature in the presence of 4-fluoroaniline (1.4 g) and 5 Å molecular sieve (4 g). After filtration and concentration to dryness under reduced pressure (5.2 kPa), yellow crystals are obtained, which are then dissolved in methanol (30 cc). This solution is then added to a solution, cooled to 0°-5° C., of sodium cyanoborohydride (1.34 g) and zinc chloride (1.4 g) in methanol (20 cc). After 20 hours at room temperature, the product is taken up with 10N sodium hydroxide solution (5 cc) and with water (20 cc) and the mixture is heated to reflux for 1 hour. The mixture is filtered through a sinter and the filtrate is extracted twice with dichloromethane (100 cc). The organic phase is then dried over magnesium sulphate and thereafter concentrated to dryness under reduced pressure (5.2 kPa). N-Benzyl-4-(4-fluoroanilino)piperidine (2.8 g) is thereby obtained in the form of a whitish powder, m.p. 84° C.

Synthesis routes and methods II

Procedure details

A solution of 4-fluoroaniline (32.7 g), N-benzylpiperidinone (106.0 g) and acetic acid (106.0 g) in 1,2-dichlorethane (1200 ml) is brought to a temperature below 15° C. To the stirred solution is added slowly a suspension of acetic acid (495.0 g) and sodium borohydride (31.2 g). After 2 h stirring at 15° C. and another 2 h at r.t., the solvent is removed in vacuo. Ethyl acetate (500 ml) and water (700 ml) are added under stirring and the resulting mixture is neutralised with sodium carbonate (ca. 250 g). The organic phase is separated, washed with a 2 M NaHCO3 solution (100 ml) and water (100 ml) and dried with sodium sulphate. 53.8 g product is obtained as orange crystals after removal of the solvent and recrystallisation from ether/petroleum ether. Mp. 90-92° C.